Cas no 1374659-28-5 (2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride)

• Product Name: 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride
• CAS No: 1374659-28-5
• MF: C₈H₁₀BrClN₂O
• MW: 265.534800052643
• CID: 5058816
• Update Time: 2025-07-21

2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)-6-bromopyridine hydrochloride
• 2-(3-Azetidinyloxy)-6-bromopyridine hydrochloride
• 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride

• Inchi： 1S/C8H9BrN2O.ClH/c9-7-2-1-3-8(11-7)12-6-4-10-5-6;/h1-3,6,10H,4-5H2;1H
• InChI Key： OIJUSPGAWKJDPS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)OC1CNC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride

Comprehensive Overview of 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride (CAS No. 1374659-28-5)

2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride (CAS No. 1374659-28-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique azetidine and bromopyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a hydrochloride salt form, enhances solubility and stability, making it particularly valuable in drug discovery and development.

The growing interest in 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride aligns with the rising demand for novel heterocyclic compounds in medicinal chemistry. Researchers are increasingly exploring its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. Its 6-bromopyridine component also makes it a candidate for cross-coupling reactions, a hot topic in synthetic organic chemistry due to their efficiency in constructing complex molecular architectures.

In the context of AI-driven drug discovery, 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride has emerged as a subject of computational modeling studies. Machine learning algorithms are being employed to predict its interactions with biological targets, a trend reflecting the broader integration of artificial intelligence in chemical research. This compound's azetidine ring is particularly noteworthy, as it is often leveraged to improve metabolic stability and bioavailability in drug candidates—a key concern in modern pharmacology.

From an industrial perspective, the scalability of 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride synthesis is a critical discussion point. Optimizing its production through green chemistry principles, such as minimizing solvent waste or using catalytic methods, resonates with the global push for sustainable manufacturing. These advancements are frequently searched by professionals seeking eco-friendly alternatives in chemical synthesis.

Another area of interest is the compound's role in fragment-based drug design (FBDD). Its modular structure allows for efficient derivatization, enabling researchers to rapidly explore structure-activity relationships (SAR). This aligns with the pharmaceutical industry's focus on accelerating hit-to-lead processes, a recurring theme in scientific literature and conferences.

Analytical characterization of 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride often involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods are essential for verifying purity and confirming structural integrity, topics frequently queried by quality control specialists in online forums and academic databases.

In summary, 2-(Azetidin-3-yloxy)-6-bromopyridine hydrochloride (CAS No. 1374659-28-5) represents a multifaceted tool for researchers addressing challenges in drug development, synthetic methodology, and computational chemistry. Its relevance to contemporary scientific trends ensures its continued prominence in both academic and industrial settings.